Cas no 1021280-61-4 (4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 1021280-61-4
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5822689
• PubChem ID: 26773582
• Update Time: 2025-08-03

4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
• Benzamide, 4-chloro-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-
• 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 1021280-61-4
• AKOS002014220
• F2384-0011

• Inchi： 1S/C19H19ClN2O2/c1-2-11-22-17-9-8-16(12-14(17)5-10-18(22)23)21-19(24)13-3-6-15(20)7-4-13/h3-4,6-9,12H,2,5,10-11H2,1H3,(H,21,24)
• InChI Key： ZIFPZAVUSFVRPQ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCC)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 342.1135055g/mol
• Monoisotopic Mass: 342.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Introduction to 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 1021280-61-4) and Its Emerging Applications in Chemical Biology

4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, identified by its CAS number 1021280-61-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This benzamide derivative incorporates a tetrahydroquinoline scaffold, which is well-documented for its role in modulating various biological pathways. The presence of a chloro substituent and an N-(2-oxo-1-propyl) moiety further enhances its potential as a bioactive molecule, making it a promising candidate for drug discovery and therapeutic development.

The tetrahydroquinoline core is a privileged structure in medicinal chemistry, known for its ability to interact with a wide range of biological targets, including enzymes and receptors. In particular, derivatives of this scaffold have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The benzamide group, on the other hand, is frequently employed in drug design due to its ability to form hydrogen bonds and stabilize protein-ligand interactions. The combination of these structural elements in 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide suggests a multifaceted mechanism of action that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and high-throughput screening have enabled the rapid identification of novel bioactive compounds like 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide. Studies have demonstrated that the chloro substituent enhances the compound's binding affinity to certain protein targets by improving its hydrophobicity and electronic properties. Furthermore, the tetrahydroquinoline moiety has been shown to exhibit significant pharmacokinetic advantages, including improved solubility and metabolic stability. These characteristics make it an attractive candidate for further development into a lead compound for small-molecule drugs.

In vitro studies have revealed that 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide possesses notable inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegeneration. For instance, preliminary data suggest that this compound may interfere with the activity of proteases involved in tumor progression by competing with natural substrates or by inducing conformational changes in the enzyme active site. Additionally, its interaction with kinase inhibitors has been explored as a potential strategy for developing treatments against chronic inflammatory disorders.

The synthesis of 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex tetrahydroquinoline core efficiently. These techniques not only streamline the synthetic process but also allow for structural modifications to optimize biological activity. The growing interest in this compound underscores the importance of innovative synthetic approaches in facilitating drug discovery efforts.

From a computational biology perspective, molecular docking simulations have been instrumental in understanding the binding interactions between 4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide and its target proteins. These studies have provided insights into key binding residues and potential allosteric sites that could be exploited for further optimization. By integrating experimental data with computational predictions, researchers can design analogs with enhanced potency and selectivity. This interdisciplinary approach has become increasingly prevalent in modern drug discovery pipelines.

The pharmacological profile of 4-chloro-N-(2-oxo-1-propyl)-tetrahydroquinolinone benzamide (CAS No. 1021280 61 4) is further supported by preclinical studies conducted on animal models. These investigations have highlighted its potential therapeutic benefits across multiple disease paradigms. For example, oral administration of this compound has shown promise in reducing inflammation and pain without significant side effects at tolerated doses. Such findings are particularly encouraging given the growing demand for safer alternatives to conventional therapeutics.

Future directions in the study of 4-chloro-N-(2 oxopropyl tetrahydroquinolin 6 yl) benzamide CAS 1021280 61 4 include exploring its role as a scaffold for structure-based drug design. By leveraging biophysical techniques such as NMR spectroscopy and X-ray crystallography researchers can elucidate detailed structural information about how this compound interacts with biological targets at an atomic level This level of understanding will be crucial for developing next-generation therapeutics with improved efficacy minimal toxicity

The versatility of tetrahydroquinoline derivatives like 4 chlorobenzamidine CAS no 1021280 61 4 makes them valuable tools not only for academic research but also industrial applications In particular pharmaceutical companies are keen on exploring novel derivatives as starting points for drug development programs Given recent breakthroughs in synthetic chemistry high-throughput screening technologies it is anticipated that more compounds similar to this one will emerge from research efforts within next few years